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Compound of Interest

1-Bromo-4-
Compound Name:
(bromomethyl)naphthalene

cat. No.: B1281212

An In-depth Technical Guide to the Chemical Properties of 1-Bromo-4-
(bromomethyl)naphthalene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-(bromomethyl)naphthalene is a halogenated aromatic hydrocarbon featuring a
naphthalene core substituted with two different bromine-containing functional groups. The
presence of an aromatic bromine atom and a more reactive benzylic bromide makes it a
valuable and versatile bifunctional intermediate in organic synthesis.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with
a focus on its utility in research and drug development.

Physicochemical and Spectroscopic Properties

1-Bromo-4-(bromomethyl)naphthalene is a solid at room temperature. Its key physical and
chemical properties are summarized below. Proper storage in an inert atmosphere at 2-8°C is
recommended to maintain its stability.[2]
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Property Value Reference
CAS Number 79996-99-9 [3]
Molecular Formula C11HsBr2 [3]
Molecular Weight 299.99 g/mol
IUPAC Name L-bromo-4-

(bromomethyl)naphthalene
Physical Form Solid
Purity >97% (typical)
Storage Temperature 2-8°C, Inert Atmosphere

Spectroscopic data, including *H NMR, IR, and mass spectrometry, are available for the
characterization of this compound.[4]

Reactivity and Handling

The reactivity of 1-Bromo-4-(bromomethyl)naphthalene is characterized by the distinct
functionalities of its two bromine substituents. The bromomethyl group is highly susceptible to
nucleophilic substitution reactions, making it an excellent alkylating agent. The aryl bromide is
less reactive but can participate in a variety of metal-catalyzed cross-coupling reactions, such
as Suzuki, Heck, and Sonogashira couplings. This dual reactivity allows for sequential and site-
selective modifications.

Safety and Hazard Information

This compound is classified as hazardous and should be handled with appropriate personal
protective equipment in a well-ventilated fume hood.
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Hazard Class GHS Classification

Signal Word Danger

H302+H312+H332: Harmful if swallowed, in
Hazard Statements contact with skin or if inhaled. H314: Causes

severe skin burns and eye damage.

P260, P280, P301+P330+P331,
Precautionary Statements P303+P361+P353, P304+P340,
P305+P351+P338, P310, P405, P501

Data sourced from Sigma-Aldrich.

Experimental Protocols: Synthesis

1-Bromo-4-(bromomethyl)naphthalene is typically synthesized via the radical bromination of
the methyl group of 4-bromo-1-methylnaphthalene.

Synthesis of 1-Bromo-4-(bromomethyl)naphthalene from
4-Bromo-1-methylnaphthalene

This procedure outlines the free-radical bromination of the benzylic methyl group using N-
Bromosuccinimide (NBS) as the bromine source and Benzoyl Peroxide (BPO) as the radical
initiator.[5]

Materials:

4-Bromo-1-methylnaphthalene (1 equivalent)

N-Bromosuccinimide (NBS) (~1.05 equivalents)

Benzoyl Peroxide (BPO) (catalytic amount, ~0.05 equivalents)

Carbon Tetrachloride (CCls), anhydrous

Procedure:
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In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
bromo-1-methylnaphthalene in anhydrous carbon tetrachloride.

Add N-Bromosuccinimide and a catalytic amount of Benzoyl Peroxide to the solution.
Heat the reaction mixture to reflux (approximately 77°C) under an inert atmosphere.[5]

Monitor the reaction progress using thin-layer chromatography (TLC) until the starting
material is consumed. The reaction is typically refluxed overnight.[5]

Upon completion, cool the mixture to room temperature. The by-product, succinimide, will
precipitate and can be removed by filtration.

Wash the succinimide cake with a small amount of cold carbon tetrachloride.

Combine the filtrates and remove the solvent under reduced pressure using a rotary
evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/hexanes) to yield 1-Bromo-4-(bromomethyl)naphthalene as a solid.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN106366018A/en
https://patents.google.com/patent/CN106366018A/en
https://www.benchchem.com/product/b1281212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

CCl4 (Solvent)

BPO (cat.) Reaction Workup & Purification Final Product
[ R o -
eflux (~77°C) Cool & Filter q S J vy
Overnight P (Remove Succinimide) Solvent Evaporation Recrystallization geag 1-Bromo-4-(bromomethyl)naphthalene

NBS

| 4-Bromo-1-methylnaphthalene |

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-4-(bromomethyl)naphthalene.

Applications in Research and Drug Development

The unique structure of 1-Bromo-4-(bromomethyl)naphthalene makes it a key building block
for constructing complex organic molecules.[6] Its bifunctional nature allows for the introduction
of the naphthalene scaffold into larger structures with precise control over connectivity.

» Medicinal Chemistry: Naphthalene derivatives are known to exhibit a wide range of biological
activities.[7][8] This compound serves as a precursor for synthesizing novel naphthalene-
based structures for screening as potential therapeutic agents. The two distinct bromine sites
allow for the sequential attachment of different pharmacophores, enabling the creation of
diverse chemical libraries for structure-activity relationship (SAR) studies.[7]
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e Organic Synthesis: It is widely used as an intermediate in multi-step organic syntheses.[6]
The bromomethyl group can be used to alkylate various nucleophiles (e.g., amines, phenols,
thiols), while the aryl bromide can undergo cross-coupling reactions to form new carbon-
carbon or carbon-heteroatom bonds.

o Materials Science: Halogenated naphthalenes are employed as precursors in the
development of functional materials, such as specialty polymers and resins, where they can
enhance thermal and mechanical properties.[1][6]
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Caption: Role as a bifunctional intermediate in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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